Cas no 1480737-24-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1480737-24-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5273662
• Update Time: 2025-07-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• ethyl 3-tert-butyl-3-methyloxirane-2-carboxylate
• Ethyl 3-(tert-butyl)-3-methyloxirane-2-carboxylate
• 3-tert-Butyl-3-methyloxirane-2-carboxylic acid ethyl ester
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H18O3/c1-6-12-8(11)7-10(5,13-7)9(2,3)4/h7H,6H2,1-5H3
• InChI Key： ILXOSJGNGUMRTP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 1480737-24-3 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel compounds, particularly 1480737-24-3, as a promising candidate for therapeutic applications. This briefing synthesizes the latest findings on this compound and its associated product, currently designated as INDEX NAME NOT YET ASSIGNED, to provide a comprehensive overview of their scientific and clinical relevance.

The compound 1480737-24-3, a small molecule with a unique chemical structure, has garnered attention due to its selective binding properties and potential efficacy in modulating key biological pathways. Preliminary studies suggest its applicability in targeting specific enzymes or receptors implicated in diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The exact mechanism of action remains under investigation, but early data indicate a high degree of specificity and minimal off-target effects.

INDEX NAME NOT YET ASSIGNED, the product associated with 1480737-24-3, is currently in the preclinical development phase. Recent research has focused on optimizing its pharmacokinetic and pharmacodynamic profiles to enhance bioavailability and reduce toxicity. In vitro and in vivo studies have demonstrated promising results, including significant inhibition of target proteins and favorable safety profiles in animal models. These findings underscore the potential of this product as a viable therapeutic agent.

One of the key challenges in the development of 1480737-24-3 and INDEX NAME NOT YET ASSIGNED lies in scaling up synthesis while maintaining purity and consistency. Recent publications have detailed innovative synthetic routes that improve yield and reduce production costs, which could facilitate future clinical trials. Additionally, advancements in formulation technologies, such as nanoparticle encapsulation, are being explored to enhance delivery and efficacy.

The therapeutic potential of 1480737-24-3 extends beyond its primary indications. Emerging research suggests possible applications in combination therapies, where it may synergize with existing drugs to overcome resistance mechanisms. For instance, in oncology, preliminary data indicate that 1480737-24-3 can enhance the efficacy of checkpoint inhibitors by modulating the tumor microenvironment. Such findings open new avenues for multimodal treatment strategies.

Despite the promising data, several questions remain unanswered. Further studies are needed to elucidate the long-term safety and potential side effects of 1480737-24-3 and INDEX NAME NOT YET ASSIGNED. Regulatory pathways for approval also require careful navigation, particularly given the novel mechanisms of action involved. Collaborative efforts between academia, industry, and regulatory bodies will be essential to address these challenges and accelerate translation to clinical use.

In conclusion, 1480737-24-3 and INDEX NAME NOT YET ASSIGNED represent a significant advancement in chemical biology and pharmaceutical research. Their unique properties and therapeutic potential position them as promising candidates for addressing unmet medical needs. Continued investment in research and development, coupled with interdisciplinary collaboration, will be critical to realizing their full potential and bringing these innovations to patients.